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Compound of Interest

Compound Name: Feigrisolide D

Cat. No.: B1245085 Get Quote

Introduction
Feigrisolide D is a 16-membered macrodiolide compound isolated from Streptomyces griseus.

[1] As a member of the macrolide class of antibiotics, it is of interest for its potential

antibacterial properties. Macrolide antibiotics are known to act by inhibiting bacterial protein

synthesis.[2] This document provides a detailed protocol for determining the antibacterial

efficacy of Feigrisolide D by establishing its Minimum Inhibitory Concentration (MIC) against

various bacterial strains. The MIC is the lowest concentration of an antimicrobial agent that

prevents the visible growth of a microorganism after overnight incubation.

Principle of the Assay
The antibacterial activity of Feigrisolide D is quantified using a broth microdilution method to

determine the Minimum Inhibitory Concentration (MIC). This method involves challenging a

standardized suspension of bacteria with serial dilutions of Feigrisolide D in a liquid growth

medium. The growth of the bacteria is assessed after a specified incubation period, and the

MIC is determined as the lowest concentration of the compound that inhibits visible bacterial

growth.

Data Presentation
While specific MIC values for Feigrisolide D are not readily available in the public domain, the

following table provides a representative example of how to present such data for a macrolide

antibiotic against common bacterial strains.
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Bacterial Strain Gram Stain
Representative Macrolide
MIC (µg/mL)

Staphylococcus aureus Gram-positive 0.5 - 2

Bacillus subtilis Gram-positive 1 - 4

Escherichia coli Gram-negative > 64

Pseudomonas aeruginosa Gram-negative > 128

Experimental Protocol: Broth Microdilution MIC
Assay
This protocol details the steps for determining the MIC of Feigrisolide D.

Materials:

Feigrisolide D

Bacterial strains (e.g., Staphylococcus aureus, Bacillus subtilis, Escherichia coli,

Pseudomonas aeruginosa)

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Dimethyl sulfoxide (DMSO)

0.5 McFarland turbidity standard

Spectrophotometer

Incubator (37°C)

Micropipettes and sterile tips

Procedure:
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Preparation of Feigrisolide D Stock Solution:

Dissolve Feigrisolide D in DMSO to prepare a high-concentration stock solution (e.g., 10

mg/mL).

Further dilute the stock solution in CAMHB to create a working stock solution at a

concentration that is twice the highest concentration to be tested.

Preparation of Bacterial Inoculum:

From a fresh agar plate (18-24 hours old), select several colonies of the test bacterium.

Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard.

This corresponds to approximately 1-2 x 10⁸ CFU/mL.

Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x

10⁵ CFU/mL in the test wells.

Serial Dilution in Microtiter Plate:

Add 100 µL of sterile CAMHB to wells 2 through 12 of a 96-well microtiter plate.

Add 200 µL of the Feigrisolide D working stock solution to well 1.

Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and

then transferring 100 µL from well 2 to well 3, and so on, down to well 10. Discard 100 µL

from well 10.

Well 11 will serve as the growth control (no compound).

Well 12 will serve as the sterility control (no bacteria).

Inoculation:

Add 100 µL of the prepared bacterial inoculum to wells 1 through 11. Do not inoculate well

12.

Incubation:
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Cover the microtiter plate and incubate at 37°C for 18-24 hours.

Reading the Results:

After incubation, visually inspect the wells for turbidity.

The MIC is the lowest concentration of Feigrisolide D at which there is no visible growth

(i.e., the well is clear).

Experimental Workflow
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Caption: Workflow for the Minimum Inhibitory Concentration (MIC) assay.

Mechanism of Action: Macrolide Inhibition of
Protein Synthesis
Feigrisolide D, as a macrolide, is presumed to inhibit bacterial protein synthesis by binding to

the 50S ribosomal subunit. This binding event interferes with the translocation step of

polypeptide chain elongation.
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Caption: Proposed mechanism of action for Feigrisolide D.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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